Cas no 1133058-06-6 (6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid)

• Product Name: 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid
• CAS No: 1133058-06-6
• MF: C₂₄H₁₈BNO₂
• MW: 363.216226100922
• MDL: MFCD22123650
• CID: 1026842
• PubChem ID: 354335326
• Update Time: 2025-07-22

6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid
• 6,9-Diphenyl-9H-carbazole-3-boronic Acid (contains varying amounts of Anhydride)
• B-(6,9-Diphenyl-9H-carbazol-3-yl)boronic acid
• (6,9-diphenylcarbazol-3-yl)boronic acid
• (6,9-Diphenyl-9H-carbazol-3-yl)boronic acid
• C24H18BNO2
• AIDQRXUWQFRMAQ-UHFFFAOYSA-N
• 6,9-diphenyl-9H-carbazole-3-boronic acid
• AX8212398
• X4076
• D4779
• 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid;B-(6
• 6,9-Diphenyl-9H-carbazol-3-ylboronic acid
• DTXSID80732751
• 1133058-06-6
• 6 pound not9-Diphenyl-9H-carbazol-3-yl-3-boronic acid
• 6,9-DIPHENYLCARBAZOL-3-YLBORONIC ACID
• MFCD22123650
• 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid;B-(6,9-diphenyl-9H-carbazol-3-yl)-boronic acid
• CS-B1256
• B-(6,9-Diphenyl-9H-carbazol-3-yl)-boronicacid
• 6,9-Diphenyl-9H-carbazol-3-yl-3-boronicacid
• SCHEMBL322024
• AS-55564
• A21336
• AKOS016003421

• MDL： MFCD22123650
• Inchi： 1S/C24H18BNO2/c27-25(28)19-12-14-24-22(16-19)21-15-18(17-7-3-1-4-8-17)11-13-23(21)26(24)20-9-5-2-6-10-20/h1-16,27-28H
• InChI Key： AIDQRXUWQFRMAQ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=1)C1=CC(C3C=CC=CC=3)=CC=C1N2C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 363.14300
• Monoisotopic Mass: 363.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4

Experimental Properties

• Color/Form: No data available
• Density: 1.18
• Melting Point: No data available
• Boiling Point: 567.8±60.0 °C at 760 mmHg
• Flash Point: 297.2±32.9 °C
• PSA: 45.39000
• LogP: 4.13050

6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid

Introduction to 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid (CAS No. 1133058-06-6) and Its Emerging Applications in Chemical Biology

6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid, identified by the chemical identifier CAS No. 1133058-06-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its rigid carbazole core and phenyl substituents, exhibits unique structural and electronic properties that make it a valuable tool in synthetic chemistry, material science, and drug discovery. The compound’s molecular architecture, featuring a conjugated system of aromatic rings and a boronic acid functional group, contributes to its versatility in various biochemical applications.

The carbazole moiety is a prominent feature of this molecule, known for its stability and ability to participate in π-stacking interactions. This property is particularly advantageous in the design of molecular probes and ligands for protein-targeting studies. Recent advancements in the field have demonstrated the utility of carbazole derivatives in developing novel photophysical probes for live-cell imaging, where their fluorescence properties can be tuned by modifications at the phenyl substituents.

Boronic acids, such as the one present in this compound, are widely recognized for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions. This transformation is a cornerstone of modern organic synthesis, enabling the efficient construction of complex biaryl structures. The 3-boronic acid group in 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid facilitates its use as a precursor in the synthesis of biologically active molecules, including therapeutic agents targeting various diseases. The phenyl groups at the 6-position and 9-position further enhance the compound’s reactivity and selectivity, making it a preferred choice for medicinal chemists seeking to develop novel scaffolds.

In recent years, there has been growing interest in the development of carbazole-based materials for optoelectronic applications. The extended π-conjugation system of carbazole derivatives allows for exceptional charge transport properties, which are critical for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. Researchers have leveraged the structural tunability of 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid to optimize these properties, resulting in materials with improved efficiency and stability.

The compound’s potential extends beyond material science into the realm of drug discovery. Boronic acids have been explored as pharmacophores due to their ability to form reversible covalent bonds with biological targets. For instance, derivatives of 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid have been investigated as inhibitors of enzymes involved in metabolic pathways relevant to cancer and inflammation. Preliminary studies suggest that modifications at the phenyl rings can fine-tune binding affinity and selectivity, paving the way for next-generation therapeutics.

The synthesis of 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a carbazole precursor followed by borylation at the 3-position. Advances in transition-metal-catalyzed borylation have enabled more efficient and scalable production methods, making this compound more accessible for research purposes. The boronic acid functionality can be further modified through cross-coupling reactions to introduce additional substituents or linkages, expanding its applications in medicinal chemistry.

The photophysical properties of 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid are another area of active investigation. Carbazole derivatives are known for their broad emission spectra and high quantum yields, making them suitable for fluorescence-based assays. Researchers have utilized these properties to develop probes for detecting metal ions or small molecules in biological systems. Additionally, the compound’s ability to emit light across multiple wavelengths allows for multiplexed imaging techniques, which are increasingly valuable in diagnostic applications.

In conclusion, 6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid (CAS No. 1133058-06-6) represents a versatile and multifunctional compound with significant potential across multiple scientific disciplines. Its unique structural features enable applications ranging from advanced materials to innovative drug discovery strategies. As research continues to uncover new methodologies for modifying and utilizing this molecule, its importance is likely to grow, driving further innovation in chemical biology and beyond.